1-{2-[4-(3-chlorophenyl)-3-oxo-1-piperazinyl]-2-oxoethyl}-5,5-dimethyl-2,4-imidazolidinedione

• IUPAC Name: 1-[2-[4-(3-chlorophenyl)-3-oxopiperazin-1-yl]-2-oxoethyl]-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C17H19ClN4O4/c1-17(2)15(25)19-16(26)22(17)10-13(23)20-6-7-21(14(24)9-20)12-5-3-4-11(18)8-12/h3-5,8H,6-7,9-10H2,1-2H3,(H,19,25,26)
• InChI Key: WOJCMZGVTBSROD-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC(=O)N1CC(=O)N2CCN(C(=O)C2)C3=CC(=CC=C3)Cl)C
• Molecular Formula: C17H19ClN4O4
• Molecular Weight: 378.8 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves complex organic reactions, typically starting from basic building blocks like chlorophenyl derivatives and piperazine. For example, compounds synthesized from 4-chlorophenyl and piperazine derivatives have been explored for their biological activity against bacteria and fungi, showcasing moderate activity at specific concentrations (J.V.Guna et al., 2009). These synthesis processes often utilize a series of reactions including amidation, cyclization, and condensation to achieve the desired structure.

Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

Compounds similar to 1-{2-[4-(3-chlorophenyl)-3-oxo-1-piperazinyl]-2-oxoethyl}-5,5-dimethyl-2,4-imidazolidinedione have been studied for their antimicrobial and anti-proliferative activities. For instance, N-Mannich bases derived from 1-substituted piperazines have shown potent activity against Gram-positive bacteria and broad-spectrum antibacterial activities. Additionally, these compounds exhibited anti-proliferative activity against various cancer cell lines, including prostate, colorectal, and breast cancer (Al-Wahaibi et al., 2021).

Antifungal Properties

A novel compound of the 1,2,4-triazole class, structurally related to 1-{2-[4-(3-chlorophenyl)-3-oxo-1-piperazinyl]-2-oxoethyl}-5,5-dimethyl-2,4-imidazolidinedione, exhibited potential antifungal properties. Its solubility and thermodynamic parameters in various solvents, including biologically relevant ones, were studied, indicating its potential application in biological environments (Volkova et al., 2020).

Synthesis and Biological Screening

Compounds structurally similar to the mentioned chemical have been synthesized and assayed for biological activity against various bacteria and fungi. Some demonstrated moderate activity, highlighting their potential use in antimicrobial applications (Guna et al., 2009).

Anti-arrhythmic Properties

Imidazolidine derivatives, related to the compound , were found to have anti-arrhythmic properties. They showed effectiveness in in vitro heart perfusion tests and in a rat coronary artery ligation-reperfusion model (Pękala et al., 2005).

Chemotherapy Against Tropical Diseases

Certain complexes, including those with structural similarities to 1-{2-[4-(3-chlorophenyl)-3-oxo-1-piperazinyl]-2-oxoethyl}-5,5-dimethyl-2,4-imidazolidinedione, have been explored for their potential use in chemotherapy against tropical diseases. Their chemical properties and interactions were studied, showing promise in this medical application (Navarro et al., 2000).

Cytotoxic Agents in Cancer Therapy

Piperazin-2-one derivatives, structurally akin to the compound of interest, have been evaluated for their cytotoxic activities on cancer and normal cell lines. These studies indicate their potential role in cancer therapy (Ghasemi et al., 2020).

Antimicrobial Studies

Novel derivatives of piperazine, akin to the compound , have shown significant antibacterial and antifungal activities, suggesting their application in treating infections (Rajkumar et al., 2014).